N-((1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl)methyl)-2-(trifluoromethyl)benzenesulfonamide

• IUPAC Name: N-[[1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl]methyl]-2-(trifluoromethyl)benzenesulfonamide
• InChI: InChI=1S/C18H16ClF3N2O3S/c19-13-5-7-14(8-6-13)24-11-12(9-17(24)25)10-23-28(26,27)16-4-2-1-3-15(16)18(20,21)22/h1-8,12,23H,9-11H2
• InChI Key: JWQSMPHIKLOFAC-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN(C1=O)C2=CC=C(C=C2)Cl)CNS(=O)(=O)C3=CC=CC=C3C(F)(F)F
• Molecular Formula: C18H16ClF3N2O3S
• Molecular Weight: 432.8 g/mol
• CAS No.: 954634-01-6

Description

N-((1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl)methyl)-2-(trifluoromethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C18H16ClF3N2O3S and its molecular weight is 432.84. The purity is usually 95%.
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Scientific Research Applications

Molecular Structure and Crystal Analysis

Research on benzenesulfonamide derivatives often focuses on understanding their molecular conformation and crystal structure. For instance, studies have explored the conformation and dihedral angles between benzene rings in various benzenesulfonamide compounds, revealing the significance of N-H...O hydrogen bonds in molecular chaining and crystal packing (B. Gowda et al., 2008). Additionally, the intermolecular interactions, including C-H...O, C-H...π, and C-H...Cl, play a crucial role in the isomorphous crystal structures of these compounds, underscoring the impact of chlorine atom positioning on crystal packing variations (J. Bats et al., 2001).

Synthesis and Characterization

The synthesis and characterization of benzenesulfonamide derivatives are pivotal for developing new pharmaceuticals and chemicals. Techniques like microwave irradiation have been employed to synthesize 4-(2-substituted hydrazinyl)benzenesulfonamides, demonstrating their potential as carbonic anhydrase inhibitors with significant inhibitory effects on specific isoforms (H. Gul et al., 2016). These findings highlight the versatility of benzenesulfonamides in medicinal chemistry, especially in targeting enzymes related to diseases.

Future Directions

The study of complex organic molecules like this one is an active area of research in chemistry and pharmacology. Future research could explore the synthesis, properties, and potential applications of this compound.